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Compound of Interest

Compound Name: Ruthenium(lll) iodide hydrate
CAS No.: 208346-20-7
Cat. No.: B1512844
Get Quote
. J

An In-depth Exploration of CAS Number 208346-20-7 for Catalysis and Drug Development
Professionals

Ruthenium(lll) iodide hydrate (Ruls-xH20), a compound characterized by its dark grey
powdered appearance, is emerging as a significant player in the fields of chemical synthesis
and materials science.[1] While its full potential is still being uncovered, its unique electronic
properties and catalytic activity are drawing increasing attention from researchers. This guide
provides a detailed overview of its synthesis, physicochemical properties, and key applications,
with a focus on its utility in catalysis and as a potential therapeutic agent.

Physicochemical Properties: A Closer Look

Ruthenium(lll) iodide hydrate is a coordination complex with the central ruthenium atom in
the +3 oxidation state. Its properties are summarized in the table below.
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Property Value Source(s)
CAS Number 208346-20-7 [1]
Molecular Formula Rulz-xH20 [1]

Molecular Weight 481.77 g/mol (anhydrous) [1]
Appearance Dark grey powder [1]
Decomposition Temperature 590 °C [1]

Solubility

Sparingly soluble in water.[2]
General solubility rules
suggest that most metal
iodides are soluble in water,
but often less so than the
corresponding chlorides and
bromides.[3][4] The solubility of
the hydrated form in various
organic solvents is not
extensively documented in

publicly available literature.

Synthesis and Handling: A Practical Approach

The synthesis of Ruthenium(lll) iodide hydrate can be achieved through a salt metathesis

reaction, a common method for preparing insoluble ionic compounds. This process typically

involves the reaction of a soluble ruthenium salt with a soluble iodide salt in an aqueous

solution.

Experimental Protocol: Synthesis via Salt Metathesis

This protocol describes a general method for the synthesis of Ruthenium(lll) iodide hydrate

from Ruthenium(lll) chloride hydrate.

Materials:

o Ruthenium(lll) chloride hydrate (RuCls-xH20)
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e Potassium iodide (KI) or another suitable iodide salt

e Deionized water

o Reaction vessel (e.g., round-bottom flask)

 Stirring apparatus (e.g., magnetic stirrer and stir bar)

« Filtration apparatus (e.g., Buchner funnel, filter paper, and vacuum flask)

e Drying apparatus (e.g., desiccator or vacuum oven)

Procedure:

o Dissolution of Reactants: Prepare separate aqueous solutions of Ruthenium(lll) chloride
hydrate and a stoichiometric excess of potassium iodide. The use of hydrated Ruthenium(lII)
chloride is advantageous as the anhydrous form can be inert and poorly soluble.[5]

o Reaction: Slowly add the potassium iodide solution to the stirring Ruthenium(lIl) chloride
solution at room temperature. A dark precipitate of Ruthenium(lll) iodide hydrate should
form immediately. The underlying chemical reaction is: RuCls-xH20(aq) + 3Kl(aq) — Ruls(s)
+ 3KCl(aq) + xH20(1).[2][6]

» Digestion: Continue stirring the mixture for a period to ensure complete precipitation and to
allow the precipitate to age, which can improve its filterability.

« |solation: Collect the precipitate by vacuum filtration.

e Washing: Wash the collected solid with deionized water to remove soluble impurities, such
as potassium chloride.

» Drying: Dry the product in a desiccator over a suitable drying agent or in a vacuum oven at a
low temperature to avoid decomposition.
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Figure 2: A simplified representation of a possible catalytic cycle for nitrile hydration.

Potential in Drug Development: A New Frontier in
Cancer Therapy

Ruthenium-based compounds have emerged as promising alternatives to platinum-based
anticancer drugs, often exhibiting lower toxicity and a different mechanism of action. [7][8]The
"activation by reduction” hypothesis suggests that less reactive Ru(lll) prodrugs can be
reduced to more active Ru(ll) species within the hypoxic environment of tumors. [1] The nature
of the halide ligand in ruthenium complexes can dramatically alter their biological activity.
Studies have shown that replacing chloride with iodide in certain organometallic ruthenium(lI)
arene complexes can lead to increased potency and a different cellular uptake mechanism. [1]
[9]lodido-ruthenium complexes have also been shown to overcome resistance to platinum-
based drugs and exhibit greater selectivity for cancer cells over normal cells. [1] The cytotoxic
action of ruthenium complexes is often attributed to their ability to induce apoptosis through
various cellular pathways. These can include cell cycle arrest, an increase in intracellular
reactive oxygen species (ROS), and damage to mitochondrial membranes and DNA. [10]
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Figure 3: A diagram illustrating potential mechanisms of anticancer activity for ruthenium
complexes.

Future Outlook

Ruthenium(lll) iodide hydrate represents a versatile and promising compound for advanced
research in both catalysis and drug development. Further investigations into its detailed
physicochemical properties, including comprehensive spectroscopic and thermal analysis, will
be crucial for its full characterization. Elucidating the precise mechanisms of its catalytic activity
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and anticancer action will pave the way for the rational design of novel, highly efficient catalysts
and therapeutic agents. The unique properties conferred by the iodide ligand suggest that
Ruthenium(lll) iodide hydrate and its derivatives will continue to be a fertile ground for
scientific discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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